Cas no 84823-66-5 (3'',6''-Di-p-coumaroylprunin)

3'',6''-Di-p-coumaroylprunin structure
3'',6''-Di-p-coumaroylprunin structure
Product name:3'',6''-Di-p-coumaroylprunin
CAS No:84823-66-5
MF:C39H34O14
MW:726.679
CID:2024378

3'',6''-Di-p-coumaroylprunin Chemical and Physical Properties

Names and Identifiers

    • 3'',6''-Di-p-coumaroylprunin
    • Inchi: InChI=1S/C39H34O14/c40-24-9-1-21(2-10-24)5-15-33(45)49-20-32-36(47)38(53-34(46)16-6-22-3-11-25(41)12-4-22)37(48)39(52-32)50-27-17-28(43)35-29(44)19-30(51-31(35)18-27)23-7-13-26(42)14-8-23/h1-18,30,32,36-43,47-48H,19-20H2/b15-5-,16-6+
    • InChI Key: YHSNRKOEKHUGSK-OPCYYNASSA-N
    • SMILES: OC1C(COC(=O)\C=C/c2ccc(O)cc2)OC(Oc2cc(O)c3C(=O)CC(Oc3c2)c2ccc(O)cc2)C(O)C1OC(=O)\C=C\c1ccc(O)cc1

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 53
  • XLogP3: 1.339

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd